Cas no 89736-68-5 (2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]-)

2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]- structure
89736-68-5 structure
Product Name:2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]-
CAS No:89736-68-5
MF:C11H20ClNO2
MW:233.7350025177
CID:590706
PubChem ID:13273726
Update Time:2025-04-19

2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]-
    • 3-(1-chlorooctan-2-yl)-1,3-oxazolidin-2-one
    • DTXSID70533911
    • 89736-68-5
    • Inchi: 1S/C11H20ClNO2/c1-2-3-4-5-6-10(9-12)13-7-8-15-11(13)14/h10H,2-9H2,1H3
    • InChI Key: ZNHJRCMICXEHPO-UHFFFAOYSA-N
    • SMILES: ClCC(CCCCCC)N1C(=O)OCC1

Computed Properties

  • Exact Mass: 233.1182566g/mol
  • Monoisotopic Mass: 233.1182566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų
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